Cas no 59517-19-0 (2,2'-dimethyl-4,4'-biphenyldiol)

• Product Name: 2,2'-dimethyl-4,4'-biphenyldiol
• CAS No: 59517-19-0
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 950271
• PubChem ID: 4138100
• Update Time: 2025-04-19

2,2'-dimethyl-4,4'-biphenyldiol Chemical and Physical Properties

Names and Identifiers

• 2,2'-dimethyl-4,4'-biphenyldiol
• 4-(4-hydroxy-2-methylphenyl)-3-methylphenol
• 2,2'-DICHLOROBIPHENYL
• 2,2'-dimethyl-4,4'-biphenol
• 2,2'-dimethyl-4,4'-dihydroxy-1,1'-biphenyl
• 2,2'-dimethyl-4,4'-dihydroxybiphenol
• 2,2'-dimethyl-4,4'-dihydroxybiphenyl
• 2,2'-Dimethyl-biphenyl-4,4'-diol
• 4.4'-Dioxy-2.2'-dimethyl-diphenyl
• GTFQLBWTUKSJQG-UHFFFAOYSA-N
• 3-methyl-4-(2-methyl-4-oxidanyl-phenyl)phenol
• 59517-19-0
• 2,2'-dimethyl-4,4'-dihydroxy biphenyl
• SCHEMBL503213
• MFCD00155173
• DTXSID70399776
• 2,2'-dimethyl-[1,1'-Biphenyl]-4,4'-diol
• DB-072655
• A832348
• G70001
• AKOS015911089

• Inchi： 1S/C14H14O2/c1-9-7-11(15)3-5-13(9)14-6-4-12(16)8-10(14)2/h3-8,15-16H,1-2H3
• InChI Key： GTFQLBWTUKSJQG-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C)C=1)C1C=CC(=CC=1C)O

Computed Properties

• Exact Mass: 214.09900
• Monoisotopic Mass: 214.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 3.6

Experimental Properties

• PSA: 40.46000
• LogP: 3.38160